4-(N-ethyl-N-phenylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
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Description
4-(N-ethyl-N-phenylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4O3S2 and its molecular weight is 493.04. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
- A study by Patel and Patel (2015) explored the synthesis of heterocyclic compounds, including benzamide derivatives, which share structural similarities with the compound . These compounds showed significant antibacterial and antifungal activities, highlighting their potential in medical research (Patel & Patel, 2015).
Electrophoretic Separation of Related Substances
- Research by Ye et al. (2012) developed a nonaqueous capillary electrophoretic method to separate imatinib mesylate and related substances, including benzamide derivatives. This method is crucial for quality control in pharmaceutical production (Ye et al., 2012).
Factor Xa Inhibitors Study
- Investigations by Haginoya et al. (2004) into factor Xa inhibitors synthesized a series of compounds incorporating tetrahydrothiazolo[5,4-c]pyridine, which is structurally related to the queried compound. These inhibitors showed potent in vitro activities, suggesting their therapeutic potential in coagulation disorders (Haginoya et al., 2004).
Structural Characterization of Isothiazolopyridines
- A study by Karczmarzyk and Malinka (2008) involved the structural analysis of isothiazolopyridines, which are structurally related to the compound . The research provides insights into the molecular structure and potential pharmacological properties (Karczmarzyk & Malinka, 2008).
Antiproliferative Activity of Benzamides
- Raffa et al. (2019) synthesized new benzamides to explore their impact on cell proliferation and apoptosis pathways, which may have implications for the compound given its benzamide structure (Raffa et al., 2019).
Synthesis of Pyridin Derivatives
- The synthesis of various pyridin derivatives, as described by Shatsauskas et al. (2017), can offer insights into the chemical properties and potential applications of the compound , given its pyridine component (Shatsauskas et al., 2017).
properties
IUPAC Name |
4-[ethyl(phenyl)sulfamoyl]-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3S2.ClH/c1-3-26(17-7-5-4-6-8-17)31(28,29)18-11-9-16(10-12-18)21(27)24-22-23-19-13-14-25(2)15-20(19)30-22;/h4-12H,3,13-15H2,1-2H3,(H,23,24,27);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUKPOWORFZADEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CN(CC4)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.